(6,6-Dimethyl-1,4-dioxan-2-yl)methanesulfonamide

• IUPAC Name: (6,6-dimethyl-1,4-dioxan-2-yl)methanesulfonamide
• InChI: InChI=1S/C7H15NO4S/c1-7(2)5-11-3-6(12-7)4-13(8,9)10/h6H,3-5H2,1-2H3,(H2,8,9,10)
• InChI Key: MZMSABAZKJMOAD-UHFFFAOYSA-N
• Canonical SMILES: CC1(COCC(O1)CS(=O)(=O)N)C
• Molecular Formula: C7H15NO4S
• Molecular Weight: 209.27 g/mol

Description

(6,6-Dimethyl-1,4-dioxan-2-yl)methanesulfonamide, also known as DMDMS, is a chemical compound used in various scientific research applications. It is a sulfonamide derivative that has been found to exhibit a range of biochemical and physiological effects, making it a valuable tool in many research studies.

Scientific Research Applications

Conformation and Self-Association Studies

One significant application of related sulfonamide compounds is in the study of molecular conformations and self-association. For instance, trifluoro-N-(3-formylcyclohept-2-en-1-yl)methanesulfonamide has been analyzed for its structure and self-association in solutions using IR spectroscopy and quantum chemical methods. This research provides insights into proton affinities of basic centers in its molecule and the formation of cyclic dimers and chain associates via hydrogen bonding (Sterkhova, Moskalik, & Shainyan, 2014).

Carbonic Anhydrase Inhibition

Sulfonamides derived from related compounds have been synthesized and tested for their inhibitory effects on human carbonic anhydrase isozymes. These studies are crucial for understanding how these compounds could potentially interact with biological systems and their relevance in medicinal chemistry (Akbaba et al., 2014).

Microbial Metabolism

Methanesulfonic acid, closely related to the compound , is a key intermediate in the biogeochemical cycling of sulfur. Its metabolic pathways in microbial organisms offer valuable information for environmental and biological studies. This research has implications for understanding biogeochemical cycles and the role of microorganisms in them (Kelly & Murrell, 1999).

Synthesis of Biologically Active Compounds

The synthesis of 4,6-Dimethyl-2-methanesulfonylpyrimidine, a related compound, is a notable application. This compound is an important intermediate for synthesizing various biologically active compounds, demonstrating the chemical utility of such sulfonamides in creating diverse molecular structures (Le, 2014).

Environmental Impact Studies

Research on the gas-phase OH-radical initiated oxidation of dimethyl sulfoxide, closely related to methanesulfonamide, reveals the formation of methane sulfinic acid, which is significant in understanding atmospheric chemistry and environmental impacts (Arsene et al., 2002).